Cas no 1785633-20-6 (5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one)

• Product Name: 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one
• CAS No: 1785633-20-6
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 5266682
• PubChem ID: 84704227
• Update Time: 2026-03-09

5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-7-methoxy-3H-benzooxazol-2-one
• 2(3H)-Benzoxazolone, 5-bromo-7-methoxy-
• 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one

• Inchi： 1S/C8H6BrNO3/c1-12-6-3-4(9)2-5-7(6)13-8(11)10-5/h2-3H,1H3,(H,10,11)
• InChI Key： JBJDGPZWQQNLSD-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=C(Br)C=C2NC1=O

Computed Properties

• Exact Mass: 242.95311g/mol
• Monoisotopic Mass: 242.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one

Professional Introduction to 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one (CAS No. 1785633-20-6)

5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one, identified by its Chemical Abstracts Service number CAS No. 1785633-20-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the benzoxazole family, a class of molecules widely recognized for their diverse biological activities and pharmaceutical applications. The structural framework of 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one incorporates both bromine and methoxy substituents, which are strategically positioned to modulate its chemical reactivity and biological properties.

The benzoxazole core is a privileged scaffold in medicinal chemistry, exhibiting a broad spectrum of pharmacological effects ranging from anti-inflammatory and antimicrobial to anticancer and antiviral activities. The introduction of halogen atoms, particularly bromine, into the benzoxazole ring enhances its potential as a pharmacophore by increasing electrophilicity and facilitating further functionalization. Similarly, the methoxy group contributes to the compound's solubility and metabolic stability, making it a valuable intermediate in drug development.

In recent years, there has been growing interest in exploring the therapeutic potential of benzoxazole derivatives. A notable area of research involves their application in oncology, where these compounds have demonstrated promising results in inhibiting key enzymes and pathways involved in cancer cell proliferation. Specifically, studies have highlighted the ability of 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one to interact with molecular targets such as kinases and transcription factors, thereby disrupting cancer cell signaling networks.

The brominated moiety in 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one plays a crucial role in its reactivity towards various chemical transformations. For instance, it can undergo cross-coupling reactions with organometallic reagents under palladium catalysis, enabling the introduction of additional functional groups at different positions of the benzoxazole ring. This versatility makes it an indispensable building block for synthesizing more complex pharmacological entities.

Moreover, the methoxy group not only enhances the compound's solubility but also influences its metabolic fate. In vitro studies have shown that 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one is metabolically stable under physiological conditions, suggesting its potential for oral administration. This stability is attributed to the electronic effects of the methoxy group, which reduces the susceptibility of the benzoxazole ring to oxidative degradation.

The synthesis of 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one typically involves multi-step organic transformations starting from readily available precursors. One common synthetic route involves the condensation of 2-hydroxybenzaldehyde with methyl acetoacetate under basic conditions to form 1-methylbenzoxazole. Subsequent bromination at the 5-position using N-bromosuccinimide (NBS) followed by methylation at the 7-position using dimethyl sulfate yields the desired product.

In academic research circles, 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one has been employed as a key intermediate in developing novel therapeutic agents targeting neurological disorders. Preliminary studies have indicated its potential in modulating neurotransmitter release and receptor activity, suggesting its utility in treating conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the importance of benzoxazole derivatives as candidates for future drug development programs.

The pharmaceutical industry has also recognized the synthetic utility of 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one. Its structural features make it an ideal candidate for library screening programs aimed at identifying new lead compounds with therapeutic efficacy. High-throughput screening (HTS) campaigns have utilized this compound to identify hits with anti-inflammatory and antimicrobial properties, paving the way for further optimization into clinical candidates.

The impact of computational chemistry on the design and optimization of benzoxazole derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding interactions between 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one and biological targets. These insights have guided medicinal chemists in modifying the structure to enhance potency and selectivity while minimizing off-target effects.

In conclusion, 5-bromo-7-methoxy-3H-1,3-benzoxazol-2-one (CAS No. 1785633-20-6) represents a versatile and promising compound in pharmaceutical research. Its unique structural features offer numerous opportunities for further exploration in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.